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Compound of Interest

Compound Name: 3-Octyl acetate

Cat. No.: B1582175 Get Quote

Essential Safety and Handling Guide for 3-Octyl
Acetate
For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safe handling of chemical compounds is paramount. This document provides

immediate, essential safety and logistical information for handling 3-Octyl acetate, covering

personal protective equipment (PPE), operational procedures, and disposal plans to foster a

secure laboratory environment.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for 3-Octyl acetate, offering a quick

reference for its physical properties and safety parameters.

Table 1: Physical and Chemical Properties of 3-Octyl Acetate
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Property Value

Molecular Formula C₁₀H₂₀O₂

Molecular Weight 172.26 g/mol [1]

Appearance Colorless, clear liquid[2]

Odor
Aromatic, with notes of rose, jasmine, apple,

and lemon[3]

Boiling Point 191-192 °C at 760 mmHg[2]

Melting Point -38.5 °C

Flash Point 69 °C (156.2 °F) - closed cup[4]

Density 0.86 g/mL at 25 °C[4]

Vapor Pressure 0.526 mmHg at 25 °C[2]

Solubility Insoluble in water; Soluble in ethyl alcohol[5]

Table 2: Hazard and Personal Protection Information

Hazard Information Personal Protective Equipment (PPE)

GHS Pictogram: GHS07 (Exclamation Mark)[4]
Eye/Face Protection: Safety glasses with side-

shields or chemical safety goggles[6]

Signal Word: Warning[4]

Skin Protection: Protective gloves and

appropriate protective clothing to prevent skin

exposure[7][8]

Hazard Statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation)

[4]

Respiratory Protection: Not typically required

unless aerosols are generated.[9] Use a

NIOSH-approved respirator if needed.

Storage Class: 10 - Combustible liquids[4] Hand Protection: Inspect gloves prior to use.[6]
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Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to standardized protocols is critical for minimizing risks associated with handling 3-
Octyl acetate.

Standard Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[10]

Ventilation: Work in a well-ventilated area.[10] Use a local exhaust ventilation system if there

is a risk of inhalation.

Personal Protective Equipment (PPE): Always wear the recommended PPE as detailed in

Table 2. This includes safety glasses, chemical-resistant gloves, and a lab coat.

Avoiding Contact: Avoid contact with skin, eyes, and clothing.[10] Do not breathe vapors or

mists.

Hygiene: Wash hands thoroughly after handling the substance.[7][5] Do not eat, drink, or

smoke in the work area.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Keep

away from heat, sparks, open flames, and other ignition sources.[11]

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[7]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[7]

Remove contaminated clothing.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes.[7][5]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6]
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In all cases of exposure, seek medical attention if symptoms persist.[7][5]

Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Remove all sources of ignition.[5] Contain the spill using inert absorbent

materials such as sand, earth, or vermiculite.[5][12]

Collection: Collect the absorbed material and place it into a suitable, closed container for

disposal.[6]

Cleaning: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of 3-Octyl acetate and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Product: Dispose of 3-Octyl acetate in accordance with local, state, and federal

regulations. This should be done through a licensed waste disposal company.[10]

Contaminated Packaging: Handle contaminated containers as you would the product itself.

[9] Do not reuse empty containers.

Environmental Precautions: Prevent the product from entering drains, surface water, or

groundwater.[10][13]

Workflow for Handling 3-Octyl Acetate
The following diagram illustrates the logical workflow for the safe handling of 3-Octyl acetate
from initial preparation to final disposal.
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Workflow for Safe Handling of 3-Octyl Acetate
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Caption: Logical workflow for handling 3-Octyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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